Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate
Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate
Brand Name:
Vulcanchem
CAS No.:
18559-08-5
VCID:
VC21014389
InChI:
InChI=1S/C25H25N3O2S.CH4O4S/c1-28(2,3)13-14-31-20-15-19(27-16-9-5-4-6-10-16)21-22(23(20)26)25(30)18-12-8-7-11-17(18)24(21)29;1-5-6(2,3)4/h4-12,15H,13-14H2,1-3H3,(H2-,26,27,29,30);1H3,(H,2,3,4)
SMILES:
C[N+](C)(C)CCSC1=C(C2=C(C(=C1)NC3=CC=CC=C3)C(=O)C4=CC=CC=C4C2=O)N.COS(=O)(=O)[O-]
Molecular Formula:
C26H29N3O6S2
Molecular Weight:
543.7 g/mol
Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate
CAS No.: 18559-08-5
Cat. No.: VC21014389
Molecular Formula: C26H29N3O6S2
Molecular Weight: 543.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 18559-08-5 |
|---|---|
| Molecular Formula | C26H29N3O6S2 |
| Molecular Weight | 543.7 g/mol |
| IUPAC Name | 2-(1-amino-4-anilino-9,10-dioxoanthracen-2-yl)sulfanylethyl-trimethylazanium;methyl sulfate |
| Standard InChI | InChI=1S/C25H25N3O2S.CH4O4S/c1-28(2,3)13-14-31-20-15-19(27-16-9-5-4-6-10-16)21-22(23(20)26)25(30)18-12-8-7-11-17(18)24(21)29;1-5-6(2,3)4/h4-12,15H,13-14H2,1-3H3,(H2-,26,27,29,30);1H3,(H,2,3,4) |
| Standard InChI Key | HRMHEMRQUBSLFJ-UHFFFAOYSA-N |
| SMILES | C[N+](C)(C)CCSC1=C(C2=C(C(=C1)NC3=CC=CC=C3)C(=O)C4=CC=CC=C4C2=O)N.COS(=O)(=O)[O-] |
| Canonical SMILES | C[N+](C)(C)CCSC1=C(C2=C(C(=C1)NC3=CC=CC=C3)C(=O)C4=CC=CC=C4C2=O)N.COS(=O)(=O)[O-] |
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